4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 4-nitro-2-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H16N2O6S/c20-17(21)15-8-5-13(19(22)23)11-16(15)12-3-6-14(7-4-12)26(24,25)18-9-1-2-10-18/h3-8,11H,1-2,9-10H2,(H,20,21)
• InChI Key: BKNOOZDXSHAIPV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=C(C=CC(=C3)[N+](=O)[O-])C(=O)O
• Molecular Formula: C17H16N2O6S
• DSSTOX Substance ID: DTXSID40692367
• Molecular Weight: 376.4 g/mol
• CAS RN: 1261997-22-1

Description

4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (4-NPSPB) is a synthetic organic compound with a molecular weight of 299.32 g/mol. It is a white crystalline solid that is soluble in water and ethanol. 4-NPSPB has been used in several scientific research applications and has been found to have several biochemical and physiological effects.

Mechanism of Action

4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% acts as an inhibitor of xanthine oxidase, an enzyme involved in the metabolism of purines. It also acts as a nitrite reductase, reducing nitrite to nitric oxide. Finally, it acts as a fluorescent probe for the study of protein-protein interactions.
Biochemical and Physiological Effects
4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to inhibit xanthine oxidase, reduce nitrite to nitric oxide, and act as a fluorescent probe for the study of protein-protein interactions. It has also been found to have anti-inflammatory and anti-oxidant properties, as well as to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in lab experiments include its availability, low cost, and ease of use. It is also a relatively nontoxic compound and is soluble in water and ethanol. The main limitation of using 4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in lab experiments is that it is not very stable and can degrade over time.

Future Directions

For research involving 4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% include further investigation of its anti-inflammatory and anti-oxidant properties, as well as its potential as a therapeutic agent for the treatment of certain types of cancer. Additionally, further research is needed to determine the mechanism of action of 4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% and to explore its potential as a fluorescent probe for the study of protein-protein interactions. Finally, further research is needed to develop new methods for the synthesis of 4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%.

Synthesis Methods

4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is synthesized by the condensation of 4-nitrobenzaldehyde and 4-(pyrrolidinylsulfonyl)phenylacetic acid. The reaction is carried out in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid. The product is then purified by recrystallization.

Scientific Research Applications

4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in several scientific research applications. It has been used as a substrate for the enzyme xanthine oxidase, as a reagent for the determination of nitrite, and as a reagent for the determination of nitrate. It has also been used as a fluorescent probe for the study of protein-protein interactions and as a substrate for the enzyme nitroreductase.